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Compound of Interest

1-Methoxycyclopropanecarboxylic
Compound Name:

acid

Cat. No.: B190267

This guide provides essential safety and logistical information for the proper disposal of 1-
Methoxycyclopropanecarboxylic acid, tailored for researchers, scientists, and drug
development professionals. The following procedures are based on general safety protocols for
corrosive, acidic organic compounds and should be supplemented with the substance-specific
Safety Data Sheet (SDS) and institutional guidelines.

Immediate Safety and Hazard Information

1-Methoxycyclopropanecarboxylic acid is classified as a corrosive solid that can cause
severe skin burns and eye damage.[1][2] It is crucial to handle this compound with appropriate
personal protective equipment in a well-ventilated area, preferably a chemical fume hood.[1]

Key Hazard Information:
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Hazard Classification

Description

Precautionary Measures

Corrosive Solid, Acidic,

Organic, n.o.s.

Causes severe skin burns and

eye damage.[1][2]

Wear protective gloves,
clothing, and eye/face

protection.[1]

Inhalation Hazard

May cause respiratory
irritation.

Avoid breathing dust or fumes
and use in a well-ventilated
area.[1][3]

Combustibility

Combustible material;
containers may explode when
heated.[1]

Keep away from open flames,
hot surfaces, and sources of

ignition.[1]

Personal Protective Equipment (PPE) and Handling

When handling 1-Methoxycyclopropanecarboxylic acid, the following PPE is mandatory to

minimize exposure risk:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects against splashes that
can cause severe eye

damage.

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact that can

lead to severe burns.[1]

Body Protection

Alab coat and protective
clothing.[1]

Shields skin from accidental

spills.

Respiratory

Use in a chemical fume hood.

Minimizes the risk of inhaling

irritating dust or vapors.[1]

Safe Handling Practices:

» Always add the material to water, never the other way around, to avoid a violent reaction.[4]

o Use spark-proof tools and avoid creating dust.[1]
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e Ensure containers are securely sealed when not in use.[4]

e Wash hands thoroughly after handling.[4]

Spill and Emergency Procedures

In case of a spill or exposure, immediate action is critical.

First-Aid Measures:

Exposure Route First-Aid Protocol

Immediately flush eyes with running water for at
Eye Contact least 15-20 minutes, holding eyelids apart.[1][4]

Seek immediate medical attention.[1]

Immediately flush the affected area with large

) amounts of water for at least 15 minutes and
Skin Contact . :

remove all contaminated clothing.[1][4] Seek

immediate medical attention.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide artificial respiration.[1] Seek

immediate medical attention.[1]

Rinse mouth with water. Do NOT induce
Ingestion vomiting.[1] Call a physician or poison control

center immediately.[1]

Spill Cleanup Protocol:

Evacuate personnel from the immediate area.[1]

Remove all sources of ignition.[1]

Ventilate the area.

Wearing appropriate PPE, sweep up the solid material, avoiding dust generation.[1]
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» Place the spilled material into a suitable, labeled container for waste disposal.[4]

o Clean the spill area thoroughly.

Disposal Plan

The disposal of 1-Methoxycyclopropanecarboxylic acid must adhere to local, regional, and
national hazardous waste regulations.[1]

Step-by-Step Disposal Procedure:

Waste Identification: Classify the waste as a corrosive, acidic, organic solid.

o Container Selection: Use a compatible, properly labeled, and tightly sealed container for the
waste.[5] Do not use metal containers for corrosive waste.[5]

e Labeling: The container must be clearly labeled with "HAZARDOUS WASTE" and the
chemical name.[5]

o Storage: Store the waste container in a designated, cool, dry, and well-ventilated area,
segregated from incompatible materials such as strong oxidizing agents and bases.[1][5]

» Disposal: Arrange for the collection of the hazardous waste by an approved waste disposal
service or your institution's Environmental Health and Safety (EHS) department.[1][5]

Visualized Workflows

The following diagrams illustrate the key procedures for handling and disposing of 1-
Methoxycyclopropanecarboxylic acid.
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Caption: Workflow for Safe Handling and Disposal.
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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